Cas no 868221-24-3 (2-({4-phenyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine)

• Product Name: 2-({4-phenyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine
• CAS No: 868221-24-3
• MF: C₁₆H₁₇N₅S₂
• MW: 343.46967959404
• CID: 5842848
• PubChem ID: 2145089
• Update Time: 2025-08-05

2-({4-phenyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-[(4-phenyl-5-propylsulfanyl-1,2,4-triazol-3-yl)methylsulfanyl]pyrimidine
• F1806-0029
• SR-01000015574-1
• AKOS024609997
• 868221-24-3
• 2-({[4-phenyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}sulfanyl)pyrimidine
• 2-(((4-phenyl-5-(propylthio)-4H-1,2,4-triazol-3-yl)methyl)thio)pyrimidine
• IFLab1_006538
• HMS1430O20
• SR-01000015574
• 2-({4-phenyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine

• Inchi： 1S/C16H17N5S2/c1-2-11-22-16-20-19-14(12-23-15-17-9-6-10-18-15)21(16)13-7-4-3-5-8-13/h3-10H,2,11-12H2,1H3
• InChI Key： HQOUUSLJKKZTEB-UHFFFAOYSA-N
• SMILES： C1(SCC2N(C3=CC=CC=C3)C(SCCC)=NN=2)=NC=CC=N1

Computed Properties

• Exact Mass: 343.09253791g/mol
• Monoisotopic Mass: 343.09253791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 107Ų

Additional information on 2-({4-phenyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine

Compound CAS No. 868221-24-3: 2-{[4-Phenyl-5-(Propylsulfanyl)-4H-1,2,4-Triazol-3-ylmethyl]sulfanyl}Pyrimidine

Compound CAS No. 868221-24-3, also known as 2-{[4-Phenyl-5-(Propylsulfanyl)-4H-1,2,4-Triazol-3-ylmethyl]sulfanyl}Pyrimidine, is a complex organic compound with a unique structure that has garnered attention in the field of medicinal chemistry and materials science. This compound belongs to the class of pyrimidines, which are six-membered heterocyclic aromatic compounds with significant applications in drug discovery and advanced materials. The molecule incorporates a triazole ring system, which is known for its stability and reactivity in various chemical reactions.

The structure of this compound is characterized by a pyrimidine ring fused with a triazole moiety, where the triazole ring contains a phenyl group and a propylsulfanyl substituent. The presence of sulfur atoms in both the triazole and pyrimidine rings introduces unique electronic properties, making this compound a potential candidate for applications in semiconductor materials and optoelectronic devices. Recent studies have explored the use of such compounds in organic light-emitting diodes (OLEDs) due to their ability to modulate electronic transitions and improve device efficiency.

One of the key features of Compound CAS No. 868221-24-3 is its versatility in synthetic chemistry. The molecule can be synthesized through a variety of routes, including nucleophilic substitution and coupling reactions, which allow for fine-tuning of its electronic properties. Researchers have demonstrated that the introduction of phenyl and propylsulfanyl groups enhances the compound's solubility in organic solvents, making it easier to process into thin films for device applications.

In terms of biological activity, this compound has shown potential as a kinase inhibitor, targeting specific enzymes involved in cellular signaling pathways. Preclinical studies suggest that it may have applications in anticancer therapy due to its ability to modulate protein-protein interactions critical for tumor growth and metastasis. However, further research is required to establish its efficacy and safety profile in vivo.

The incorporation of sulfur atoms in the molecule also imparts antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Recent advancements in computational chemistry have enabled researchers to predict the compound's bioavailability and pharmacokinetic properties, providing valuable insights for drug development.

In conclusion, Compound CAS No. 868221-24-3 represents a promising candidate for both material science and therapeutic applications. Its unique structure, combined with recent advances in synthetic and computational techniques, positions it as a valuable tool for addressing challenges in modern medicine and technology.